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Compound of Interest

Compound Name:
3,7-Dihydroxy-3',4'-

dimethoxyflavone

Cat. No.: B600336 Get Quote

A Note to the Reader: Extensive investigation of publicly available scientific literature reveals a

notable scarcity of in-depth research specifically elucidating the molecular mechanism of action

for 3,7-Dihydroxy-3',4'-dimethoxyflavone. While this compound is recognized as a flavonoid

and is available for research purposes, detailed studies on its specific signaling pathways,

quantitative biological data, and comprehensive experimental protocols are not well-

documented in the public domain. This guide summarizes the available general information and

provides context based on related flavonoid compounds.

Overview of 3,7-Dihydroxy-3',4'-dimethoxyflavone
3,7-Dihydroxy-3',4'-dimethoxyflavone is a flavonoid, a class of polyphenolic secondary

metabolites found in plants.[1] Flavonoids are known for their diverse biological activities, and

this compound is noted for its potential antioxidant and anti-inflammatory properties.[1] Its

chemical structure is characterized by a flavone backbone with hydroxyl groups at positions 3

and 7, and methoxy groups at positions 3' and 4' of the phenyl ring.

Chemical Structure:

IUPAC Name: 2-(3,4-dimethoxyphenyl)-3,7-dihydroxychromen-4-one[2]

Molecular Formula: C₁₇H₁₄O₆[2]

Molecular Weight: 314.29 g/mol [2]
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CAS Number: 93322-61-3[3]

Postulated Biological Activities
While specific mechanistic studies are lacking, the general activities attributed to 3,7-
Dihydroxy-3',4'-dimethoxyflavone are primarily antioxidant and anti-inflammatory.[1]

Antioxidant Effects: The biochemical mode of action is suggested to involve the scavenging

of free radicals, a common characteristic of flavonoids attributed to their phenolic hydroxyl

groups.[1]

Anti-inflammatory Effects: It is proposed that this flavone modulates key signaling pathways

to exhibit anti-inflammatory effects, though the specific pathways have not been elucidated

for this particular molecule.[1]

Metabolism
Human metabolism of 3,7-Dihydroxy-3',4'-dimethoxyflavone has been predicted, resulting in

metabolites such as (2S,3S,4S,5R)-6-[2-(3,4-dimethoxyphenyl)-7-hydroxy-4-oxochromen-3-

yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid and (2S,3S,4S,5R)-6-[2-(3,4-

dimethoxyphenyl)-3-hydroxy-4-oxochromen-7-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid.[2]

Gaps in Current Knowledge and Future Directions
The core requirements for this technical guide—quantitative data, detailed experimental

protocols, and signaling pathway diagrams—cannot be fulfilled due to the absence of specific

research on 3,7-Dihydroxy-3',4'-dimethoxyflavone. The scientific community has yet to

publish in-depth studies that would provide this information.

To elucidate the mechanism of action of this compound, future research should focus on:

In vitro enzyme inhibition assays: To identify specific molecular targets.

Cell-based assays: To determine its effects on cellular processes like apoptosis, proliferation,

and inflammation in various cell lines.

Western blotting and qPCR: To quantify the expression levels of key proteins and genes in

relevant signaling pathways.
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Animal models: To evaluate its in vivo efficacy and mechanism in disease models.

Hypothetical Signaling Pathway (Based on Related
Flavonoids)
While no specific signaling pathways are documented for 3,7-Dihydroxy-3',4'-
dimethoxyflavone, related flavonoids have been shown to interact with pathways like NF-κB

and MAPK. The following diagram illustrates a hypothetical anti-inflammatory mechanism

based on the known actions of other flavonoids. It is crucial to note that this is a generalized

representation and has not been experimentally validated for 3,7-Dihydroxy-3',4'-
dimethoxyflavone.
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Caption: Hypothetical anti-inflammatory signaling pathway.

Conclusion
In conclusion, while 3,7-Dihydroxy-3',4'-dimethoxyflavone is a known chemical entity with

potential biological activities typical of flavonoids, a detailed, evidence-based technical guide

on its mechanism of action cannot be constructed from the current body of scientific literature.

The information presented here is based on general knowledge of flavonoids and should be

considered in that context. Further primary research is necessary to delineate the specific

molecular interactions and therapeutic potential of this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b600336?utm_src=pdf-body
https://www.benchchem.com/product/b600336?utm_src=pdf-body
https://www.benchchem.com/product/b600336?utm_src=pdf-body
https://www.benchchem.com/product/b600336?utm_src=pdf-body
https://www.benchchem.com/product/b600336?utm_src=pdf-body-img
https://www.benchchem.com/product/b600336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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